Cas no 111249-50-4 (1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-)
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-, is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-methylphenyl group at the 3-position and a phenyl group at the 5-position. This structure imparts stability and versatility, making it valuable in pharmaceutical and agrochemical research. The oxadiazole ring contributes to strong electron-withdrawing properties, enhancing reactivity in synthetic applications. Its aromatic substituents further improve binding affinity in bioactive molecules, particularly in drug discovery for targeting specific receptors or enzymes. The compound’s well-defined synthesis route and structural rigidity make it a reliable intermediate for developing novel therapeutics or functional materials. Its stability under various conditions ensures consistent performance in research applications.
111249-50-4 structure
Product Name:1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-
CAS No:111249-50-4
MF:C15H12N2O
MW:236.268583297729
CID:1197276
PubChem ID:2239223
Update Time:2025-06-08
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-
- 3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole
- SCHEMBL13427308
- AKOS003656771
- 111249-50-4
- 3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole, 97%, AldrichCPR
- DB-112256
- HMS1601A21
- 5-Phenyl-3-(m-tolyl)-1,2,4-oxadiazole
-
- MDL： MFCD03884617
- Inchi： 1S/C15H12N2O/c1-11-6-5-9-13(10-11)14-16-15(18-17-14)12-7-3-2-4-8-12/h2-10H,1H3
- InChI Key： LVOLWXPQHWLZBL-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2)=NC(C2=CC=CC(C)=C2)=N1
Computed Properties
- Exact Mass: 236.094963011g/mol
- Monoisotopic Mass: 236.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 38.9Ų
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313677-1g |
5-Phenyl-3-(m-tolyl)-1,2,4-oxadiazole |
111249-50-4 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM313677-5g |
5-Phenyl-3-(m-tolyl)-1,2,4-oxadiazole |
111249-50-4 | 95% | 5g |
$*** | 2023-04-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H54748-250mg |
3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole, 97% |
111249-50-4 | 97% | 250mg |
￥590.00 | 2023-02-22 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H54748-1g |
3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole, 97% |
111249-50-4 | 97% | 1g |
￥1890.00 | 2023-02-22 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H54748-5g |
3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole, 97% |
111249-50-4 | 97% | 5g |
￥7833.00 | 2023-02-22 | |
| Ambeed | A731200-1g |
5-Phenyl-3-(m-tolyl)-1,2,4-oxadiazole |
111249-50-4 | 95+% | 1g |
$180.0 | 2024-04-26 | |
| Ambeed | A731200-5g |
5-Phenyl-3-(m-tolyl)-1,2,4-oxadiazole |
111249-50-4 | 95+% | 5g |
$573.0 | 2024-04-26 | |
| A2B Chem LLC | AI08671-250mg |
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- |
111249-50-4 | 97% | 250mg |
$35.00 | 2024-04-20 | |
| A2B Chem LLC | AI08671-1g |
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- |
111249-50-4 | 97% | 1g |
$70.00 | 2024-04-20 | |
| A2B Chem LLC | AI08671-5g |
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- |
111249-50-4 | 97% | 5g |
$250.00 | 2024-04-20 |
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- Suppliers
Amadis Chemical Company Limited
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(CAS:111249-50-4)1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-
Order Number:A1105412
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:43
Price ($):162.0/516.0
Email:sales@amadischem.com
1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:111249-50-4)1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-
Purity:99%/99%
Quantity:1g/5g
Price ($):162.0/516.0